Cas no 794551-45-4 (Butyl[(2,3,4-trimethoxyphenyl)methyl]amine)

• Product Name: Butyl[(2,3,4-trimethoxyphenyl)methyl]amine
• CAS No: 794551-45-4
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• MDL: MFCD06249777
• CID: 4717078
• Update Time: 2025-05-25

Butyl[(2,3,4-trimethoxyphenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• Butyl[(2,3,4-trimethoxyphenyl)methyl]amine
• N-butyl-N-(2,3,4-trimethoxybenzyl)amine
• N-[(2,3,4-trimethoxyphenyl)methyl]butan-1-amine

• MDL： MFCD06249777
• Inchi： 1S/C14H23NO3/c1-5-6-9-15-10-11-7-8-12(16-2)14(18-4)13(11)17-3/h7-8,15H,5-6,9-10H2,1-4H3
• InChI Key： XZEQMSOWOSOIIA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1CNCCCC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 213
• Topological Polar Surface Area: 39.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Butyl[(2,3,4-trimethoxyphenyl)methyl]amine

Recent Advances in the Study of Butyl[(2,3,4-trimethoxyphenyl)methyl]amine (CAS: 794551-45-4)

Butyl[(2,3,4-trimethoxyphenyl)methyl]amine (CAS: 794551-45-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions in biomedical research.

One of the key areas of investigation has been the compound's interaction with biological targets, particularly enzymes and receptors involved in inflammatory and neurodegenerative pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Butyl[(2,3,4-trimethoxyphenyl)methyl]amine exhibits selective inhibition of certain kinase enzymes, suggesting its potential as an anti-inflammatory agent. The study utilized molecular docking simulations and in vitro assays to characterize its binding affinity and inhibitory effects, revealing promising IC50 values in the low micromolar range.

Further research has explored the compound's neuroprotective properties. A team at the University of California, San Francisco, reported in ACS Chemical Neuroscience that derivatives of Butyl[(2,3,4-trimethoxyphenyl)methyl]amine showed significant activity in protecting neuronal cells from oxidative stress-induced apoptosis. The study highlighted the importance of the trimethoxyphenyl moiety in conferring this protective effect, opening avenues for structure-activity relationship (SAR) studies to optimize the compound's neuroprotective potential.

From a synthetic chemistry perspective, recent advancements have been made in the efficient production of Butyl[(2,3,4-trimethoxyphenyl)methyl]amine and its analogs. A 2024 publication in Organic Process Research & Development described an improved synthetic route with higher yields and reduced environmental impact, utilizing green chemistry principles. This development is particularly significant for scaling up production for preclinical studies.

Pharmacokinetic studies have also progressed, with animal models demonstrating favorable absorption and distribution profiles for Butyl[(2,3,4-trimethoxyphenyl)methyl]amine. However, challenges remain in optimizing its metabolic stability and blood-brain barrier penetration, as noted in a recent Drug Metabolism and Disposition article. These findings underscore the need for further medicinal chemistry optimization to enhance the compound's drug-like properties.

Looking forward, the compound's potential applications in oncology are being explored, with preliminary data suggesting activity against certain cancer cell lines. Collaborative efforts between academic institutions and pharmaceutical companies are underway to develop more potent and selective analogs while addressing current limitations in bioavailability and target specificity.

In conclusion, Butyl[(2,3,4-trimethoxyphenyl)methyl]amine represents a promising scaffold in medicinal chemistry with multiple potential therapeutic applications. While significant progress has been made in understanding its biological activities and optimizing its synthesis, further research is needed to fully realize its clinical potential. The coming years are likely to see increased research activity around this compound as its various biological activities are further elucidated and optimized.